2-Amino-4'-methoxyacetophenone hydrochloride

• IUPAC Name: 2-amino-1-(4-methoxyphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c1-12-8-4-2-7(3-5-8)9(11)6-10;/h2-5H,6,10H2,1H3;1H
• InChI Key: FZVYWBMMOSHMRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN.Cl
• Molecular Formula: C9H12ClNO2
• DSSTOX Substance ID: DTXSID90500069
• Molecular Weight: 201.65 g/mol
• CAS RN: 3883-94-1

Description

2-Amino-4’-methoxyacetophenone hydrochloride is an organic building block.

Molecular Structure Analysis

The linear formula for 2-Amino-4’-methoxyacetophenone hydrochloride is CH3OC6H4C(O)CH2NH2 · HCl. It has a CAS Number of 3883-94-1 and a molecular weight of 201.65.

Physical And Chemical Properties Analysis

2-Amino-4’-methoxyacetophenone hydrochloride is a powder with a melting point of 190-193 °C (lit.). Its molecular weight is 201.65 g/mol.

Scientific Research Applications

Pharmaceutical Intermediate

This compound serves as a valuable intermediate in the synthesis of various pharmaceuticals. . The ability to produce these intermediates efficiently is crucial for developing medications that can interact with the body’s adrenergic system, which is involved in a wide range of physiological responses.

Organic Synthesis

. Its structure allows for further chemical modifications, making it a versatile reagent in creating new compounds with potential applications in medicinal chemistry and materials science.

Catalyst Development

. Catalysts are substances that increase the rate of chemical reactions without being consumed in the process, and they are essential in both industrial processes and laboratory research.

Analytical Chemistry

. Its well-defined properties allow researchers to calibrate instruments and validate analytical methods, ensuring accuracy and reliability in chemical analysis.

Chemical Education

. It provides a practical example of chemical synthesis and the handling of organic compounds.

Material Science

. Its molecular structure can be incorporated into larger systems, potentially leading to the creation of novel materials with unique characteristics.

Biochemical Research

. Understanding these biochemical processes is fundamental to the development of new therapies and diagnostics.

Environmental Chemistry

. It helps scientists understand how organic pollutants break down in the environment and how to mitigate their impact.

Safety And Hazards

2-Amino-4’-methoxyacetophenone hydrochloride is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

45.82 g of α-bromo-p-methoxyacetophenone were dissolved in 400 ml of methylene chloride, and 28.04 g of hexamethylenetetramine were added to the solution, which was then stirred at room temperature for 2 hours. The crystals which precipitated were collected by filtration. 200 ml of ethanol and 100 ml of concentrated hydrochloric acid were added to these crystals, and the mixture was stirred at room temperature for 18 hours. The reaction mixture was then concentrated by evaporation under reduced pressure, and the residue was dissolved in water. The aqueous solution was made alkaline by the addition of a 20% w/v aqueous solution of potassium carbonate and was then extracted with ethyl acetate. The ethyl acetate extract was washed with a saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate. A 4N solution of hydrochloric acid in dioxane was then added. The crystals which precipitated were collected by filtration, to give to 30.7 g of the title compound as yellow fine crystals melting at 201° C. (with decomposition).